3-(4-Chloro-2-nitrophenyl)-2-oxopropanoic acid

• Molecular Formula: C9H6ClNO5
• Molecular Weight: 243.60 g/mol
• IUPAC Name: 3-(4-chloro-2-nitrophenyl)-2-oxopropanoic acid
• InChI: InChI=1S/C9H6ClNO5/c10-6-2-1-5(3-8(12)9(13)14)7(4-6)11(15)16/h1-2,4H,3H2,(H,13,14)
• InChI Key: MBAVOKORVLXJML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)[N+](=O)[O-])CC(=O)C(=O)O

Description

3-(4-Chloro-2-nitrophenyl)-2-oxopropanoic acid is a useful research compound. Its molecular formula is C9H6ClNO5 and its molecular weight is 243.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled mixture prepared by adding 13.6 g. of sodium to 300 ml. of ethanol is added a solution of 100 g. of 4-chloro-2-nitrotoluene and 84 g. of diethyloxalate in 150 ml. of ethanol while maintaining the temperature below 20° C. The resulting mixture is refluxed for one hour, cooled, 400 ml. of water added and the resulting mixture refluxed for 90 minutes. The ethanol is then evaporated to a small volume and the resulting precipitate contains tan and black material and the black material is mechanically separated and discarded and the remainder (filtrate plus tan precipitate) used in the next step.